Cas no 4622-04-2 (2,3-dicyano-p-benzoquinone)

2,3-dicyano-p-benzoquinone Properties

Names and Identifiers

• 2,3-dicyano-p-benzoquinone
• 1,4-Cyclohexadiene-1,2-dicarbonitrile, 3,6-dioxo-
• 3,6-dioxocyclohexa-1,4-diene-1,2-dicarbonitrile
• 1,4-Cyclohexadiene-1,2-dicarbonitrile, 3,6-dioxo-; 2,3-Dicyano-p-benzoquinone; 3,6-dioxocyclohexa-1,4-diene-1,2-dicarbonitrile
• U2PQF7HK64
• EINECS 225-037-1
• 3,6-DIOXO-1,4-CYCLOHEXADIENE-1,2-DICARBONITRILE
• SCHEMBL1393186
• 4622-04-2
• 2,3-Dicyano-p-quinone
• DTXSID4063537
• 2,3-Dicyano-p-benzoquinone
• UNII-U2PQF7HK64
• DNXUGBMARDFRGG-UHFFFAOYSA-N
• 2,3-DICYANO-1,4-BENZOQUINONE
• NS00031591
• +Expand

• InChIKey： DNXUGBMARDFRGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H2N2O2/c9-3-5-6(4-10)8(12)2-1-7(5)11/h1-2H
• SMILES： C1=CC(=O)C(=C(C1=O)C#N)C#N

Computed Properties

• Exact Mass: 158.01166
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.011627311g/mol
• Heavy Atom Count: 12
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.72